What is the chemical structure of Acotiamide Impurity 9?
What is the chemical structure of Acotiamide Impurity 9?
Chemical Identity, Structural Elucidation, and Formation Mechanics
Executive Summary
Acotiamide Impurity 9 (CAS: 948053-83-6) is a critical process-related impurity identified during the synthesis of Acotiamide Hydrochloride Hydrate.[1] Chemically designated as 2-amino-N-(2-aminoethyl)-1,3-thiazole-4-carboxamide , it represents a truncated structural analogue of the Acotiamide intermediate.[1] Its presence typically indicates specific deviations in the alkylation efficiency or raw material purity (specifically ethylenediamine contamination) during the side-chain construction phase.[1]
This guide provides a definitive structural analysis, formation pathway, and analytical characterization profile for researchers engaged in the impurity profiling and CMC (Chemistry, Manufacturing, and Controls) development of Acotiamide.
Chemical Identity & Properties
The following table consolidates the physicochemical identifiers for Impurity 9. Note that "Impurity 9" is a designation commonly used in commercial reference standard catalogues (e.g., Veeprho, BOC Sciences) and may correspond to specific internal codes in regulatory filings.[1]
| Property | Specification |
| Common Name | Acotiamide Impurity 9 |
| Chemical Name | 2-amino-N-(2-aminoethyl)-1,3-thiazole-4-carboxamide |
| CAS Registry Number | 948053-83-6 |
| Molecular Formula | C₆H₁₀N₄OS |
| Molecular Weight | 186.23 g/mol |
| Structural Class | Aminothiazole carboxamide derivative |
| Parent API | Acotiamide Hydrochloride Hydrate |
Structural Comparison: Impurity 9 vs. Acotiamide
The structural divergence lies in two key regions:
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N-Terminus (Side Chain): Acotiamide possesses a diisopropylaminoethyl tail.[1][2][3] Impurity 9 possesses a primary aminoethyl tail (lacking both isopropyl groups).[1]
-
C-Terminus (Thiazole Amine): Acotiamide is acylated with a 2-hydroxy-4,5-dimethoxybenzoyl group.[1][2][4][][6] Impurity 9 retains the free primary amine on the thiazole ring.[1]
Structural Elucidation & Visualization
Chemical Structure Diagram
The diagram below illustrates the connectivity of Acotiamide Impurity 9.[1] It highlights the core thiazole ring substituted with a free amine at position 2 and a carboxamide-linked ethylamine chain at position 4.[1]
Figure 1: Schematic connectivity of Acotiamide Impurity 9, highlighting the free amine termini.
Formation Mechanism
Understanding the origin of Impurity 9 is essential for process control.[1] It arises primarily through Process Carryover rather than degradation of the final API.
The Synthetic Pathway Context
The synthesis of Acotiamide typically involves the reaction of Ethyl 2-aminothiazole-4-carboxylate with N,N-diisopropylethylenediamine to form the intermediate 2-amino-N-[2-(diisopropylamino)ethyl]thiazole-4-carboxamide.[1][3][7]
Root Cause of Impurity 9
Impurity 9 is formed when Ethylenediamine is present as a contaminant in the N,N-diisopropylethylenediamine raw material.[1]
-
Contamination: The reagent N,N-diisopropylethylenediamine contains trace amounts of un-alkylated ethylenediamine.[1]
-
Competitive Reaction: During the amidation step, the highly nucleophilic primary amines of ethylenediamine react with the thiazole ester.
-
Result: Instead of the desired diisopropyl-intermediate, the bis-primary amine species (Impurity 9) is generated.[1]
If this impurity is not purged, it may react in subsequent steps (coupling with the benzoyl chloride) to form the bis-desisopropyl analogue of Acotiamide, or remain as the unreacted amine (Impurity 9) if the stoichiometry or workup favors its isolation.[1]
Figure 2: Mechanistic origin of Impurity 9 during the amidation step of Acotiamide synthesis.[1]
Analytical Characterization
To confirm the presence of Impurity 9, the following spectral characteristics are expected based on its structure.
Mass Spectrometry (LC-MS)
-
Ionization Mode: ESI Positive (+ve)
-
Molecular Ion [M+H]⁺: m/z ~187.06[1]
-
Fragmentation Pattern:
Nuclear Magnetic Resonance (¹H-NMR)
Distinctive features distinguishing Impurity 9 from the Acotiamide Intermediate:
-
Absence of Isopropyl Signals: The spectrum will lack the characteristic doublet (~1.0 ppm, 12H) and septet (~3.0 ppm, 2H) associated with the isopropyl groups.[1]
-
Ethyl Linker Shift: The ethylene protons (-CH₂CH₂-) will appear as two triplets (or multiplets depending on solvent/pH) but will be chemically distinct from the diisopropyl-substituted analogue due to the primary amine environment.[1]
-
Thiazole Proton: A singlet around 7.5–8.0 ppm (depending on solvent) corresponding to the C5 proton of the thiazole ring.[1]
HPLC Retention Behavior
-
Polarity: Impurity 9 is significantly more polar than Acotiamide and its mono-desisopropyl derivatives due to the presence of two primary amines and the lack of lipophilic isopropyl and benzoyl groups.[1]
-
Elution: In Reverse Phase Chromatography (C18), Impurity 9 will elute very early (near the void volume) unless ion-pairing agents or HILIC modes are employed.[1]
Control Strategy
For drug development professionals, controlling Impurity 9 requires a focus on raw material quality:
-
Reagent Specification: Implement strict purity specifications for N,N-diisopropylethylenediamine, specifically limiting ethylenediamine content (e.g., < 0.1%).
-
Purification: Due to the high polarity difference, Impurity 9 can often be purged during aqueous workups of the intermediate, as it will remain in the aqueous phase at lower pH values where the primary amine is protonated.
References
-
Veeprho Pharmaceuticals. Acotiamide Impurity 9 (CAS 948053-83-6) Reference Standard Data Sheet. Retrieved from [1]
-
PubChem Database. Acotiamide Hydrochloride (Compound Summary). National Center for Biotechnology Information.[1] Retrieved from [1][4]
-
Matsunaga, Y., et al. (2014).[1][8] Pharmacological and clinical profile of acotiamide hydrochloride hydrate. Nihon Yakurigaku Zasshi. (Contextual reference for parent drug synthesis pathways).
-
BOC Sciences. Acotiamide Impurities List and Structures. Retrieved from
Sources
- 1. Acotiamide | C21H30N4O5S | CID 5282338 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Acotiamide Hydrochloride | C21H37ClN4O8S | CID 6918406 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. pharmaffiliates.com [pharmaffiliates.com]
- 4. Acotiamide Hydrochloride [benchchem.com]
- 6. iajps.com [iajps.com]
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- 8. Acotiamide - Wikipedia [en.wikipedia.org]

